BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
A-419259 (GMP) Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: A 419259 (GMP)

Cat. No.: B1231660

Audience: Researchers, scientists, and drug development professionals.

Introduction:

A-419259, also known as RK-20449, is a potent, broad-spectrum, and selective pyrrolo-
pyrimidine inhibitor of the Src family of kinases (SFKs), including Src, Lck, and Lyn, with ICso
values in the low nanomolar range.[1][2][3] It effectively blocks proliferation and induces
apoptosis in various cancer cell lines, making it a valuable tool in cancer research and drug
development.[4] A-419259 is also utilized in stem cell research to maintain pluripotency by
inhibiting differentiation.[4]

The preparation of a high-quality, accurate, and stable stock solution is the first critical step for
obtaining reliable and reproducible results in any downstream application. This document
provides a detailed protocol for the preparation of a Good Manufacturing Practice (GMP) grade
A-419259 stock solution using dimethyl sulfoxide (DMSO) as the solvent. Adherence to these
guidelines ensures the integrity and consistency of the compound for experimental use. GMP-
grade small molecules are suitable for use as auxiliary reagents in cell therapy applications.[5]

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of A-419259.
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Property Value Reference(s)
Synonyms RK-20449, A419259 [2][6]
Molecular Formula C29H34N6O [1][2]
Molecular Weight 482.63 g/mol [1][6]
CAS Number 364042-47-7 (free base) [1][6]

White to light yellow solid
Appearance
powder

[1]

10 mg/mL (20.72 mM)[2] 12.5

mg/mL (25.90 mM)[1] 16
Solubility in DMSO mg/mL (33.15 mM)[3] Note:

Sonication may be required for

dissolution.

[1](21[3]

Purity (GMP Grade) >95%

[4]

Experimental Protocol: Preparation of 10 mM Stock

Solution

This protocol describes the preparation of a 10 mM stock solution of A-419259 (GMP) in

DMSO. It is crucial to use high-purity, anhydrous DMSO, as moisture can impact the solubility

and stability of the compound.[1]

Materials and Equipment:

A-419259 (GMP grade) powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Laminar flow hood or sterile workbench

Sterile, amber-colored microcentrifuge tubes or cryovials
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Sterile, calibrated micropipettes and tips

Vortex mixer

Bath sonicator

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
Procedure:

e Pre-Preparation and Safety:

o Don appropriate PPE before handling the compound and solvent.

o Perform all steps involving the handling of A-419259 powder and the preparation of the
solution within a laminar flow hood to maintain sterility.

o Allow the A-419259 vial and DMSO to equilibrate to room temperature before opening to
prevent condensation.

e Calculation of Mass:
o Determine the desired volume of the stock solution (e.g., 1 mL).

o Use the following formula to calculate the mass of A-419259 required to prepare a 10 mM
stock solution:

» Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)

o Example calculation for 1 mL of 10 mM stock solution:
» Mass (mg) = 0.010 mol/L x 0.001 L x 482.63 g/mol x 1000 mg/g = 4.83 mg
e Weighing the Compound:

o On a calibrated analytical balance, carefully weigh the calculated mass (4.83 mg) of A-
419259 powder into a sterile microcentrifuge tube.
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¢ Dissolution:

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the
tube containing the A-419259 powder. For 4.83 mg of powder, add 1 mL of DMSO.

o Tightly cap the tube and vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution for any undissolved particles. If precipitation is observed,
sonicate the solution in a bath sonicator for 5-10 minutes, or until the solution is clear.[1][2]
Heating may also be used to aid dissolution if necessary.[1]

 Aliquoting and Storage:

o Once the A-419259 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes (e.g., 20 yL or 50 pL) in sterile, amber-colored cryovials. This practice is
crucial to prevent degradation from repeated freeze-thaw cycles.[1]

o Clearly label each aliquot with the compound name, concentration (10 mM), date of
preparation, and solvent (DMSO).

o Storage and Stability:
o For long-term storage (up to 6 months), store the aliquots at -80°C.[1]
o For short-term storage (up to 1 month), aliquots can be stored at -20°C.[1]
o The solid powder form of A-419259 is stable for up to 3 years when stored at -20°C.[1]

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing the A-419259 stock
solution and its inhibitory effect on the Src signaling pathway.
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Caption: Workflow for A-419259 (GMP) Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of A-
419259 (GMP) Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231660#how-to-prepare-a-419259-gmp-stock-
solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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